2-[1-(4-fluorophenyl)-2,5-dioxo-3-(prop-2-en-1-yl)imidazolidin-4-yl]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C21H20FN3O4
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 2-[1-(4-fluorophenyl)-2,5-dioxo-3-prop-2-enylimidazolidin-4-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H20FN3O4/c1-3-12-24-18(13-19(26)23-15-6-10-17(29-2)11-7-15)20(27)25(21(24)28)16-8-4-14(22)5-9-16/h3-11,18H,1,12-13H2,2H3,(H,23,26)
• InChI Key: YZCIABBTKOQPIZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2C(=O)N(C(=O)N2CC=C)C3=CC=C(C=C3)F

Description

2-[1-(4-fluorophenyl)-2,5-dioxo-3-(prop-2-en-1-yl)imidazolidin-4-yl]-N-(4-methoxyphenyl)acetamide is a complex organic compound that belongs to the class of imidazolidinones This compound is characterized by the presence of a fluorophenyl group, a methoxyphenyl group, and an imidazolidinone ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(4-fluorophenyl)-2,5-dioxo-3-(prop-2-en-1-yl)imidazolidin-4-yl]-N-(4-methoxyphenyl)acetamide typically involves multiple steps

Imidazolidinone Core Synthesis: The imidazolidinone ring can be synthesized using glyoxal and ammonia, which react to form glyoxaline.

Introduction of Fluorophenyl Group: The fluorophenyl group can be introduced through a nucleophilic substitution reaction using a fluorobenzene derivative.

Introduction of Methoxyphenyl Group: The methoxyphenyl group can be introduced via a similar nucleophilic substitution reaction using a methoxybenzene derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic routes to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques to ensure high purity and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the prop-2-en-1-yl group, leading to the formation of epoxides or other oxidized derivatives.

Reduction: Reduction reactions can target the carbonyl groups in the imidazolidinone ring, potentially converting them to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (mCPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) and potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the prop-2-en-1-yl group can yield epoxides, while reduction of the carbonyl groups can produce alcohols .

Scientific Research Applications

2-[1-(4-fluorophenyl)-2,5-dioxo-3-(prop-2-en-1-yl)imidazolidin-4-yl]-N-(4-methoxyphenyl)acetamide has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly for targeting specific enzymes or receptors.

Pharmacology: It can be used in pharmacological studies to investigate its effects on various biological pathways and its potential therapeutic benefits.

Materials Science: The compound’s chemical properties make it suitable for use in the development of advanced materials, such as polymers and coatings.

Biological Studies: It can be used as a probe to study biological processes and interactions at the molecular level.

Mechanism of Action

The mechanism of action of 2-[1-(4-fluorophenyl)-2,5-dioxo-3-(prop-2-en-1-yl)imidazolidin-4-yl]-N-(4-methoxyphenyl)acetamide involves its interaction with specific molecular targets. The fluorophenyl and methoxyphenyl groups allow the compound to bind to particular enzymes or receptors, modulating their activity. The imidazolidinone ring plays a crucial role in stabilizing the compound’s structure and enhancing its binding affinity .

Comparison with Similar Compounds

Similar Compounds

1-(4-fluorophenyl)-2,5-dioxoimidazolidin-4-yl derivatives: These compounds share the imidazolidinone core and fluorophenyl group but differ in other substituents.

N-(4-methoxyphenyl)acetamide derivatives: These compounds have the methoxyphenyl group and acetamide moiety but lack the imidazolidinone ring.

Uniqueness

The uniqueness of 2-[1-(4-fluorophenyl)-2,5-dioxo-3-(prop-2-en-1-yl)imidazolidin-4-yl]-N-(4-methoxyphenyl)acetamide lies in its combination of functional groups, which confer specific chemical and biological properties.